Cas no 1393667-93-0 (ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate)

ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate structure
1393667-93-0 structure
Product Name:ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
CAS No:1393667-93-0
MF:C11H12N4O2
MW:232.23858165741
CID:5669022
PubChem ID:86705844
Update Time:2023-09-12

ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1393667-93-0
    • ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
    • SCHEMBL16269097
    • EN300-26981105
    • HTXOBWCRZSQDTJ-UHFFFAOYSA-N
    • 1H-Pyrazole-4-carboxylic acid, 3-amino-1-(3-pyridinyl)-, ethyl ester
    • Inchi: 1S/C11H12N4O2/c1-2-17-11(16)9-7-15(14-10(9)12)8-4-3-5-13-6-8/h3-7H,2H2,1H3,(H2,12,14)
    • InChI Key: HTXOBWCRZSQDTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(N)=NN(C2C=NC=CC=2)C=1)=O

Computed Properties

  • Exact Mass: 232.09602564g/mol
  • Monoisotopic Mass: 232.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 411.7±35.0 °C(Predicted)
  • pka: 2.83±0.12(Predicted)

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